Cas no 1171996-83-0 (1-(4-methylphenyl)-4-5-(pyridin-2-yl)-1,2,4-oxadiazol-3-ylpyrrolidin-2-one)

• Product Name: 1-(4-methylphenyl)-4-5-(pyridin-2-yl)-1,2,4-oxadiazol-3-ylpyrrolidin-2-one
• CAS No: 1171996-83-0
• MF: C₁₈H₁₆N₄O₂
• MW: 320.345243453979
• CID: 6595879
• PubChem ID: 44095556
• Update Time: 2025-06-08

1-(4-methylphenyl)-4-5-(pyridin-2-yl)-1,2,4-oxadiazol-3-ylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-methylphenyl)-4-5-(pyridin-2-yl)-1,2,4-oxadiazol-3-ylpyrrolidin-2-one
• 1-(4-methylphenyl)-4-(5-pyridin-2-yl-1,2,4-oxadiazol-3-yl)pyrrolidin-2-one
• 1-(4-methylphenyl)-4-[5-(pyridin-2-yl)-1,2,4-oxadiazol-3-yl]pyrrolidin-2-one
• F5659-0149
• 1-(4-methylphenyl)-4-[5-(2-pyridyl)-1,2,4-oxadiazol-3-yl]-2-pyrrolidinone
• AKOS024516738
• 1171996-83-0
• 4-(5-(pyridin-2-yl)-1,2,4-oxadiazol-3-yl)-1-(p-tolyl)pyrrolidin-2-one

• Inchi： 1S/C18H16N4O2/c1-12-5-7-14(8-6-12)22-11-13(10-16(22)23)17-20-18(24-21-17)15-4-2-3-9-19-15/h2-9,13H,10-11H2,1H3
• InChI Key： XBWUIYIEFOEYRU-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C)C=C2)CC(C2N=C(C3=NC=CC=C3)ON=2)CC1=O

Computed Properties

• Exact Mass: 320.12732577g/mol
• Monoisotopic Mass: 320.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 72.1Ų

Additional information on 1-(4-methylphenyl)-4-5-(pyridin-2-yl)-1,2,4-oxadiazol-3-ylpyrrolidin-2-one

Comprehensive Overview of 1-(4-methylphenyl)-4-5-(pyridin-2-yl)-1,2,4-oxadiazol-3-ylpyrrolidin-2-one (CAS No. 1171996-83-0)

In the realm of pharmaceutical and agrochemical research, 1-(4-methylphenyl)-4-5-(pyridin-2-yl)-1,2,4-oxadiazol-3-ylpyrrolidin-2-one (CAS No. 1171996-83-0) has emerged as a compound of significant interest. This molecule, characterized by its unique oxadiazole and pyrrolidinone moieties, exhibits potential applications in drug discovery and material science. Researchers are increasingly exploring its structure-activity relationships (SAR) to unlock novel therapeutic pathways, particularly in addressing neurodegenerative diseases and metabolic disorders—topics currently trending in scientific communities.

The compound's pyridine and oxadiazole rings contribute to its bioavailability and binding affinity, making it a candidate for kinase inhibition studies. Recent publications highlight its role in modulating enzyme targets associated with inflammation, a hot topic amid growing interest in anti-inflammatory therapeutics. Its CAS No. 1171996-83-0 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in medicinal chemistry.

From a synthetic perspective, 1-(4-methylphenyl)-4-5-(pyridin-2-yl)-1,2,4-oxadiazol-3-ylpyrrolidin-2-one is synthesized via cyclocondensation reactions, a method gaining traction due to its efficiency in constructing heterocyclic scaffolds. Innovations in green chemistry have further optimized its production, aligning with the industry's shift toward sustainable synthesis. Questions like "How to improve yield in oxadiazole synthesis?" or "What solvents are optimal for pyrrolidinone derivatives?" are common in academic forums, underscoring the compound's technical appeal.

Beyond pharmaceuticals, this compound's photophysical properties are under investigation for organic electronics, such as OLEDs and sensors. Its conjugated system enables tunable fluorescence emission, a feature highly sought after in material science research. Searches for "oxadiazole-based materials" and "pyridine-containing compounds" have surged, reflecting cross-disciplinary interest.

In summary, 1-(4-methylphenyl)-4-5-(pyridin-2-yl)-1,2,4-oxadiazol-3-ylpyrrolidin-2-one (CAS No. 1171996-83-0) represents a versatile scaffold with dual applications in life sciences and advanced materials. Its synthetic accessibility and functional diversity position it as a key player in addressing contemporary challenges, from drug resistance to energy-efficient technologies.